Cas no 140382-38-3 (2-Pyrrolidinone, 4-(1H-imidazol-2-yl)-)

• Product Name: 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)-
• CAS No: 140382-38-3
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 1286065
• PubChem ID: 19105102
• Update Time: 2025-10-28

2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)-
• EN300-1669817
• 4-(1H-imidazol-2-yl)pyrrolidin-2-one
• 140382-38-3
• SCHEMBL9197487

• Inchi： 1S/C7H9N3O/c11-6-3-5(4-10-6)7-8-1-2-9-7/h1-2,5H,3-4H2,(H,8,9)(H,10,11)
• InChI Key： PZSWPLZFAHJUJZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC=CN2)CN1

Computed Properties

• Exact Mass: 151.07467
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78

Additional information on 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)-

Recent Advances in the Study of 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- (CAS: 140382-38-3)

The compound 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- (CAS: 140382-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- as a key intermediate in the synthesis of novel heterocyclic compounds. Its imidazole and pyrrolidinone moieties make it a promising scaffold for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step reaction pathway, achieving high yields and purity. The study also explored its potential as a building block for the development of kinase inhibitors, which are crucial in cancer therapy.

In addition to its synthetic utility, 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- has shown notable biological activities. A recent in vitro study revealed its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations have indicated strong binding affinities between this compound and various protein targets, including those associated with neurodegenerative diseases. These findings open new avenues for the development of targeted therapies.

The pharmacological potential of 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- is further supported by its favorable pharmacokinetic properties. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies have shown that the compound exhibits good oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Researchers are currently optimizing its structure to enhance its efficacy and reduce potential side effects.

Despite these promising results, challenges remain in the clinical translation of 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)-. Issues such as scalability of synthesis, toxicity profiling, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a therapeutic agent.

In conclusion, 2-Pyrrolidinone, 4-(1H-imidazol-2-yl)- (CAS: 140382-38-3) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features, combined with its biological activities and pharmacokinetic properties, make it a valuable candidate for further research. Continued exploration of its therapeutic potential and optimization of its chemical properties will be critical in advancing this compound towards clinical applications.